Cas no 254437-92-8 (1-Propanone, 1-(2-naphthalenyl)-, oxime)

1-Propanone, 1-(2-naphthalenyl)-, oxime structure
254437-92-8 structure
Product Name:1-Propanone, 1-(2-naphthalenyl)-, oxime
CAS No:254437-92-8
MF:C13H13NO
MW:199.248423337936
CID:1422880
PubChem ID:86206145
Update Time:2025-04-20

1-Propanone, 1-(2-naphthalenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(2-naphthalenyl)-, oxime
    • 1-(2-naphthyl)-1-propanone oxime
    • 1-(2-Naphthalenyl)-1-propanone oxime
    • SCHEMBL7440698
    • USISRTVJMYYWGM-UHFFFAOYSA-N
    • DTXSID801290327
    • 254437-92-8
    • Inchi: 1S/C13H13NO/c1-2-13(14-15)12-8-7-10-5-3-4-6-11(10)9-12/h3-9,15H,2H2,1H3
    • InChI Key: USISRTVJMYYWGM-UHFFFAOYSA-N
    • SMILES: ON=C(CC)C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 199.099714038g/mol
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 32.6Ų

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